Cas no 46401-48-3 (4-Methyl-3,5-dinitrobenzaldehyde)

4-Methyl-3,5-dinitrobenzaldehyde structure
46401-48-3 structure
Product Name:4-Methyl-3,5-dinitrobenzaldehyde
CAS No:46401-48-3
MF:C8H6N2O5
MW:210.1436419487
CID:325531
PubChem ID:53404364
Update Time:2025-04-19

4-Methyl-3,5-dinitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-3,5-dinitrobenzaldehyde
    • Benzaldehyde,4-methyl-3,5-dinitro-
    • 46401-48-3
    • DTXSID80695372
    • AKOS022173617
    • SCHEMBL14035450
    • MDL: MFCD08703357
    • Inchi: 1S/C8H6N2O5/c1-5-7(9(12)13)2-6(4-11)3-8(5)10(14)15/h2-4H,1H3
    • InChI Key: ATRPDICPDXLRLL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=O)C=C(C=1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 210.028
  • Monoisotopic Mass: 210.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 109Ų
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